Ammonium bicarbonate-ammonium carbamate

Specification

• Description: Ammonium carbonate appears as a colorless crystalline solid or a white powder with a strong odor of ammonia. Noncombustible. The primary hazard is the threat to the environment. Immediate steps should be taken to limit spread to the environment. Used to make other ammonium compounds, in pharmaceuticals, in food processing.; Ammonium carbonate is an ammonium salt that is the diammonium salt of carbonic acid. It has a role as a raising agent and a food acidity regulator. It is a carbonate salt and an ammonium salt.; See also: Carbonate Ion (has active moiety) ... View More ...
• CAS No.: 8000-73-5
• Molecular Formula: C2H11N3O5
• Molecular Weight: 157.13 g/mol
• IUPAC Name: azane;carbamic acid;carbonic acid
• Standard InChI: InChI=1S/CH3NO2.CH2O3.2H3N/c2*2-1(3)4;;/h2H2,(H,3,4);(H2,2,3,4);2*1H3
• Standard InChI Key: YNSUIDWLZCFLML-UHFFFAOYSA-N
• Impurities: Ammonium carbamate is an impurity of commercial ammonium carbonate.
• SMILES: C(=O)(N)[O-].C(=O)(O)[O-].[NH4+].[NH4+]
• Canonical SMILES: C(=O)(N)O.C(=O)(O)O.N.N
• Colorform: Colorless crystalline powder; Colorless, hard, translucent, crystal masses, white cubes or powde
• Melting Point: 58 °C (decomposes)